Cas no 1804414-55-8 (Ethyl 2,6-dibromo-3,5-difluorophenylacetate)

Ethyl 2,6-dibromo-3,5-difluorophenylacetate is a fluorinated and brominated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its key advantages include its role as a versatile intermediate for constructing complex molecules due to the presence of both bromine and fluorine substituents, which enhance reactivity and selectivity in cross-coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating further derivatization. The electron-withdrawing effects of the halogens stabilize reactive intermediates, making it useful in nucleophilic aromatic substitution and metal-catalyzed transformations. This compound is particularly valuable in the development of bioactive compounds, where precise halogen placement is critical for activity optimization.

Ethyl 2,6-dibromo-3,5-difluorophenylacetate structure

1804414-55-8 structure

Product Name:Ethyl 2,6-dibromo-3,5-difluorophenylacetate

CAS No:1804414-55-8

MF:C₁₀H₈Br₂F₂O₂

MW:357.974128723145

CID:4706241

Update Time:2025-05-28

Ethyl 2,6-dibromo-3,5-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2,6-dibromo-3,5-difluorophenylacetate
- Ethyl 2,6-dibromo-3,5-difluorophenylacetate
- Inchi： 1S/C10H8Br2F2O2/c1-2-16-8(15)3-5-9(11)6(13)4-7(14)10(5)12/h4H,2-3H2,1H3
- InChI Key： YOTBYCPAICCNII-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1CC(=O)OCC)Br)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 239
Topological Polar Surface Area: 26.3

Ethyl 2,6-dibromo-3,5-difluorophenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013024609-250mg	Ethyl 2,6-dibromo-3,5-difluorophenylacetate	1804414-55-8	97%	250mg	470.40 USD	2021-06-24
Alichem	A013024609-500mg	Ethyl 2,6-dibromo-3,5-difluorophenylacetate	1804414-55-8	97%	500mg	855.75 USD	2021-06-24
Alichem	A013024609-1g	Ethyl 2,6-dibromo-3,5-difluorophenylacetate	1804414-55-8	97%	1g	1,460.20 USD	2021-06-24